Cas no 386278-33-7 ([2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate)

• Product Name: [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• CAS No: 386278-33-7
• MF: C₁₅H₁₃ClN₂O₃
• MW: 304.72832274437
• MDL: MFCD05281943
• CID: 5454000
• PubChem ID: 2589707
• Update Time: 2025-05-22

[2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methylphenyl)amino]-2-oxoethyl 6-chloro-3-pyridinecarboxylate
• AB00748618-01
• Z18370564
• AKOS001255094
• [(3-METHYLPHENYL)CARBAMOYL]METHYL 6-CHLOROPYRIDINE-3-CARBOXYLATE
• STL187163
• 386278-33-7
• EN300-26589466
• [2-(3-methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• 2-[(3-methylphenyl)amino]-2-oxoethyl 6-chloropyridine-3-carboxylate
• [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate

• MDL： MFCD05281943
• Inchi： 1S/C15H13ClN2O3/c1-10-3-2-4-12(7-10)18-14(19)9-21-15(20)11-5-6-13(16)17-8-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： MCDWJIMUBGGEKF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 304.0614700g/mol
• Monoisotopic Mass: 304.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.1±45.0 °C(Predicted)
• pka: 12.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate

Comprehensive Guide to [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 386278-33-7)

[2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate (CAS No. 386278-33-7) is a specialized chemical compound with significant potential in pharmaceutical and agrochemical research. This compound, often referred to in abbreviated forms for ease of communication, belongs to the class of pyridine carboxylate derivatives, which are known for their diverse biological activities and applications in medicinal chemistry.

The molecular structure of [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate combines a 6-chloropyridine moiety with a 3-methylanilino group, linked via an oxoethyl carboxylate bridge. This unique arrangement imparts specific chemical properties that make it valuable for targeted applications. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules, especially those aimed at addressing current challenges in drug discovery and crop protection.

One of the most searched questions in the field of chemical intermediates is: "What are the applications of pyridine derivatives in modern pharmaceuticals?" This compound provides a compelling answer, as its structural features suggest utility in developing novel enzyme inhibitors and receptor modulators. The presence of both the chloropyridine and methylanilino groups offers multiple sites for further chemical modifications, making it a versatile building block in organic synthesis.

In terms of physical properties, [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate typically appears as a crystalline solid under standard conditions. Its solubility profile shows preferential dissolution in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane, which is crucial information for researchers planning experimental protocols. The compound's stability data indicates that it should be stored under inert conditions to maintain purity over extended periods.

The synthesis of CAS 386278-33-7 involves multi-step organic reactions that highlight modern green chemistry principles. Current trends in chemical manufacturing emphasize atom economy and reduced waste generation, and the production pathways for this compound align well with these sustainability goals. Researchers are actively exploring catalytic methods to optimize its synthesis, reflecting the broader industry shift toward environmentally friendly processes.

Analytical characterization of [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate typically employs advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure precise identification and purity assessment, which are critical for research applications. The compound's spectral fingerprints have been well-documented in scientific literature, facilitating its identification in various research settings.

From a commercial perspective, the demand for specialized intermediates like CAS 386278-33-7 continues to grow, particularly in the contract research organization (CRO) sector. Pharmaceutical companies increasingly outsource the development of novel synthetic routes, creating opportunities for suppliers of high-quality building blocks. Market analysis suggests steady growth in this segment, driven by ongoing drug development programs worldwide.

Safety considerations for handling [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Material safety data sheets (MSDS) provide comprehensive guidance on storage, handling, and disposal procedures to ensure workplace safety.

The future research directions for this compound may explore its potential in computational chemistry and molecular modeling applications. With increasing interest in AI-assisted drug discovery, well-characterized intermediates like 386278-33-7 serve as valuable references for virtual screening and in silico studies. This aligns with current scientific trends toward integrating computational and experimental approaches in chemical research.

For researchers sourcing [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate, quality verification is paramount. Reputable suppliers provide certificates of analysis (CoA) detailing purity levels and impurity profiles. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements. Current pricing trends reflect the specialized nature of this chemical intermediate in the fine chemicals market.

In conclusion, CAS 386278-33-7 represents an important example of modern heterocyclic chemistry with broad potential across multiple scientific disciplines. Its well-defined structure and established synthesis methods make it a reliable choice for researchers developing new pharmaceutical candidates or agrochemical solutions. As the chemical industry continues to evolve toward more specialized and sustainable products, compounds like [2-(3-Methylanilino)-2-oxoethyl] 6-chloropyridine-3-carboxylate will remain valuable tools in scientific innovation.